Cas no 88138-73-2 (Benzenamine, 4-[[6-(1H-imidazol-1-yl)hexyl]oxy]-)

• Product Name: Benzenamine, 4-[[6-(1H-imidazol-1-yl)hexyl]oxy]-
• CAS No: 88138-73-2
• MF: C₁₅H₂₁N₃O
• MW: 259.346743345261
• CID: 643612
• PubChem ID: 13219134
• Update Time: 2025-04-19

Benzenamine, 4-[[6-(1H-imidazol-1-yl)hexyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[[6-(1H-imidazol-1-yl)hexyl]oxy]-
• 4-(6-imidazol-1-ylhexoxy)aniline
• 88138-73-2
• 4-((6-(1H-Imidazol-1-yl)hexyl)oxy)aniline
• 4-{[6-(1H-Imidazol-1-yl)hexyl]oxy}aniline
• DTXSID70529233

• Inchi： 1S/C15H21N3O/c16-14-5-7-15(8-6-14)19-12-4-2-1-3-10-18-11-9-17-13-18/h5-9,11,13H,1-4,10,12,16H2
• InChI Key： IENAXGLGJPUXNH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CCCCCCN1C=NC=C1

Computed Properties

• Exact Mass: 259.168462302g/mol
• Monoisotopic Mass: 259.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.1Ų